Cas no 97136-23-7 (Benzeneacetaldehyde, 2-hydroxy-a-oxo-)
97136-23-7 structure
Product Name:Benzeneacetaldehyde, 2-hydroxy-a-oxo-
Benzeneacetaldehyde, 2-hydroxy-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetaldehyde, 2-hydroxy-a-oxo-
- Benzeneacetaldehyde, 2-hydroxy-α-oxo-
- (ortho-hydroxyphenyl)glyoxal
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- Inchi: 1S/C8H6O3/c9-5-8(11)6-3-1-2-4-7(6)10/h1-5,10H
- InChI Key: CFSVWTAGZWCTFT-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1O)(=O)C=O
Computed Properties
- Exact Mass: 150.031694049g/mol
- Monoisotopic Mass: 150.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Benzeneacetaldehyde, 2-hydroxy-a-oxo- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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